![molecular formula C9H17N3 B6252543 2-[2-(butan-2-yl)-1H-imidazol-4-yl]ethan-1-amine CAS No. 1269532-47-9](/img/no-structure.png)
2-[2-(butan-2-yl)-1H-imidazol-4-yl]ethan-1-amine
Overview
Description
2-[2-(Butan-2-yl)-1H-imidazol-4-yl]ethan-1-amine (2-BIEA) is an organic compound with a unique structure and properties. It is a secondary amine that contains a heterocyclic ring of four carbon atoms and a nitrogen atom. 2-BIEA has a wide range of applications in the scientific research field, ranging from synthesis methods to biochemical and physiological effects. In
Mechanism of Action
2-[2-(butan-2-yl)-1H-imidazol-4-yl]ethan-1-amine is a secondary amine that contains a heterocyclic ring of four carbon atoms and a nitrogen atom. The nitrogen atom is electron-rich and can act as a nucleophile, while the carbon atoms are electron-deficient and can act as electrophiles. This allows the molecule to act as a Lewis acid-base catalyst, which facilitates the formation of covalent bonds between reactants.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. In vitro studies have demonstrated that this compound can act as an inhibitor of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. This suggests that this compound may have potential applications in the treatment of neurological disorders, such as Alzheimer’s disease. In addition, this compound has been shown to possess anti-inflammatory and antioxidant properties, which may be beneficial in the treatment of inflammatory diseases.
Advantages and Limitations for Lab Experiments
2-[2-(butan-2-yl)-1H-imidazol-4-yl]ethan-1-amine has several advantages for use in laboratory experiments. It is a relatively inexpensive and readily available compound, and it is relatively stable under most conditions. In addition, it can be used as a starting material for the synthesis of a variety of organic compounds. However, this compound is a volatile compound and must be handled with care, as it is flammable and can cause skin irritation.
Future Directions
The potential applications of 2-[2-(butan-2-yl)-1H-imidazol-4-yl]ethan-1-amine are numerous and varied. Further research is needed to explore the biochemical and physiological effects of this compound and to develop new methods for its synthesis. In addition, this compound could be used as a starting material for the synthesis of a variety of organic compounds, such as heterocyclic compounds and ionic liquids. Finally, this compound could be used as a catalyst in the synthesis of a variety of organic compounds, and its potential applications in the treatment of neurological disorders should be further explored.
Synthesis Methods
2-[2-(butan-2-yl)-1H-imidazol-4-yl]ethan-1-amine can be synthesized from the reaction of 2-chloro-N-methylimidazole and ethyl bromide in an aqueous solution of potassium hydroxide. The reaction is catalyzed by a base and yields a mixture of products, of which this compound is the major component. The reaction is typically carried out at a temperature of 80-90 °C and a pressure of 1-2 atm.
Scientific Research Applications
2-[2-(butan-2-yl)-1H-imidazol-4-yl]ethan-1-amine is widely used in scientific research due to its unique structure and properties. It has been used as a starting material for the synthesis of various compounds, such as imidazolium-based ionic liquids, which have potential applications in the field of green chemistry. This compound has also been used as a reagent in the synthesis of heterocyclic compounds, such as pyridines and pyrimidines. In addition, this compound has been used as a catalyst in the synthesis of a variety of organic compounds.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '2-[2-(butan-2-yl)-1H-imidazol-4-yl]ethan-1-amine' involves the reaction of 2-bromoethylamine hydrobromide with 2-(butan-2-yl)-1H-imidazole-4-carboxaldehyde in the presence of a base to form the intermediate imine. The imine is then reduced using sodium borohydride to yield the final product.", "Starting Materials": [ "2-bromoethylamine hydrobromide", "2-(butan-2-yl)-1H-imidazole-4-carboxaldehyde", "base", "sodium borohydride" ], "Reaction": [ "Step 1: Dissolve 2-bromoethylamine hydrobromide and 2-(butan-2-yl)-1H-imidazole-4-carboxaldehyde in a suitable solvent such as ethanol or methanol.", "Step 2: Add a base such as potassium carbonate or sodium hydroxide to the reaction mixture and stir at room temperature for several hours.", "Step 3: Filter the reaction mixture to remove any insoluble material and concentrate the filtrate under reduced pressure.", "Step 4: Dissolve the resulting imine intermediate in a suitable solvent such as ethanol or methanol.", "Step 5: Add sodium borohydride to the reaction mixture and stir at room temperature for several hours.", "Step 6: Quench the reaction by adding water and acidify the mixture with hydrochloric acid.", "Step 7: Extract the product with a suitable organic solvent such as diethyl ether or ethyl acetate.", "Step 8: Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure to yield the final product." ] } | |
CAS RN |
1269532-47-9 |
Molecular Formula |
C9H17N3 |
Molecular Weight |
167.3 |
Purity |
95 |
Origin of Product |
United States |
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